5-ethyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[3-(6-oxopyridazin-1-yl)propyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H17N3O3S2/c1-2-11-6-7-13(20-11)21(18,19)15-9-4-10-16-12(17)5-3-8-14-16/h3,5-8,15H,2,4,9-10H2,1H3
• InChI Key: OMHVHEGZVDZGKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCCCN2C(=O)C=CC=N2
• Molecular Formula: C13H17N3O3S2
• Molecular Weight: 327.4 g/mol
• CAS No.: 1105200-16-5

Description

5-ethyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C13H17N3O3S2 and its molecular weight is 327.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

Research has demonstrated the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, showcasing significant antibacterial activities. For instance, compounds with pyran, pyridine, and pyridazine derivatives, as well as pyrazole and oxazole derivatives, have been developed and tested for their high antibacterial activities (Azab, Youssef, & El-Bordany, 2013). Moreover, studies on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds have contributed to antimicrobial efforts against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).

Anticancer Research

Sulfonamide derivatives have also shown promise in anticancer research. Compounds synthesized from carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides exhibited potent in vitro activity against human tumor cell lines, including liver, colon, and lung cancers, showcasing better activity in some cases than standard drugs (Hafez, Alsalamah, & El-Gazzar, 2017).

Enzyme Inhibition

The development of topically active ocular hypotensive compounds through the synthesis of sulfonamides, specifically targeting carbonic anhydrase inhibitors for glaucoma treatment, highlights the application of these compounds in enzyme inhibition and pharmacological modulation (Prugh et al., 1991).

Drug Metabolism

In the realm of drug metabolism, biocatalysis has been applied to the preparation of mammalian metabolites of biaryl-bis-sulfonamide compounds, utilizing microbial-based systems to produce metabolites that aid in the structural characterization and understanding of drug metabolism pathways (Zmijewski et al., 2006).